Cas no 946234-96-4 (N-{2,7-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-4-iodobenzamide)

• Product Name: N-{2,7-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-4-iodobenzamide
• CAS No: 946234-96-4
• MF: C₁₇H₁₄IN₃O₂
• MW: 419.216435909271
• CID: 6616436
• PubChem ID: 44010012
• Update Time: 2025-06-12

N-{2,7-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-4-iodobenzamide Chemical and Physical Properties

Names and Identifiers

• 946234-96-4
• N-(2,7-dimethyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)-4-iodobenzamide
• F2073-0584
• N-(2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-4-iodobenzamide
• AKOS024626439
• N-{2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-4-iodobenzamide
• N-{2,7-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-4-iodobenzamide

• Inchi： 1S/C17H14IN3O2/c1-10-3-8-14-19-11(2)15(17(23)21(14)9-10)20-16(22)12-4-6-13(18)7-5-12/h3-9H,1-2H3,(H,20,22)
• InChI Key： VDIAJKLMVABBOD-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C(NC1=C(C)N=C2C=CC(C)=CN2C1=O)=O

Computed Properties

• Exact Mass: 419.01307g/mol
• Monoisotopic Mass: 419.01307g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61.8Ų

Additional information on N-{2,7-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-4-iodobenzamide

Professional Introduction to N-{2,7-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-4-iodobenzamide (CAS No. 946234-96-4)

N-{2,7-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-4-iodobenzamide (CAS No. 946234-96-4) is a highly specialized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate heterocyclic structure and functional groups, exhibits promising properties that make it a valuable candidate for further exploration in drug discovery and therapeutic development.

The core structure of N-{2,7-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-4-iodobenzamide consists of a fused pyridopyrimidine ring system, which is a well-known scaffold in medicinal chemistry due to its ability to interact with biological targets in a highly specific manner. The presence of the 4-iodobenzamide moiety further enhances its potential as a pharmacophore, providing a site for further chemical modification and optimization.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. The pyrido1,2-apyrimidin core has been extensively studied for its role in modulating various biological pathways, including those involved in cancer, inflammation, and neurodegenerative diseases. The introduction of the 2,7-dimethyl substituents and the 4-oxo group at the 4H position of the pyridopyrimidine ring system fine-tunes the electronic and steric properties of the molecule, making it more amenable to binding with biological targets.

The 4-iodobenzamide component is particularly noteworthy as it serves as a versatile handle for further chemical manipulation. Iodine atoms are frequently employed in medicinal chemistry due to their reactivity and ability to participate in various bond-forming reactions, such as cross-coupling reactions. This feature allows researchers to easily append other functional groups or link the compound to larger biomolecules, facilitating the development of conjugates or prodrugs.

The synthesis of N-{2,7-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-4-iodobenzamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The process typically begins with the construction of the pyridopyrimidine core through condensation reactions between appropriate precursors. Subsequent functionalization steps introduce the 2,7-dimethyl, 4-oxo, and 3-amino groups at strategic positions within the ring system. The final step involves iodination at the 4-position of the benzamide moiety, which is often achieved using iodinating agents under controlled conditions.

The pharmacological profile of N-{2,7-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-4-iodobenzamide has been preliminarily investigated in several preclinical studies. These studies have revealed that the compound exhibits significant binding affinity for certain enzymes and receptors implicated in various diseases. For instance, preliminary data suggest that it may interact with kinases involved in cancer signaling pathways, potentially leading to inhibitory effects on tumor growth and progression.

} can be computationally modeled using molecular dynamics simulations and docking algorithms to understand its binding mode with target proteins. Such computational approaches not only accelerate the drug discovery process but also provide valuable insights into the structural features that contribute to its biological activity. } plays a significant role. Advances in synthetic chemistry have enabled researchers to design innovative routes for constructing complex heterocyclic frameworks with high efficiency and selectivity. These methodologies often incorporate transition metal-catalyzed reactions that facilitate bond-forming events between distant carbon atoms within the molecule. Such techniques are particularly useful for introducing functional groups at multiple positions simultaneously without compromising regioselectivity. } represents an exciting opportunity for further investigation due to its unique structural features and promising biological activities. As research progresses additional derivatives may be synthesized and evaluated for their efficacy against various diseases including those that are currently difficult to treat effectively.